1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide

• Molecular Formula: C14H15N5O3S
• Molecular Weight: 333.37 g/mol
• IUPAC Name: 1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C14H15N5O3S/c1-3-18-8-10(7-15-18)13(20)17-14(23)16-12-6-11(19(21)22)5-4-9(12)2/h4-8H,3H2,1-2H3,(H2,16,17,20,23)
• InChI Key: FFEIOLSRKUJNEE-UHFFFAOYSA-N
• SMILES: CCN1C=C(C=N1)C(=O)NC(=S)NC2=C(C=CC(=C2)[N+](=O)[O-])C

Description

1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide, also known as ENMC, is a chemical compound that has been of interest to the scientific community due to its potential applications in the field of medicine. ENMC is a pyrazole derivative that has shown promising results in various research studies, making it a topic of interest for researchers in the field.

Mechanism of Action

1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide exerts its pharmacological effects by inhibiting the activity of enzymes such as cyclooxygenase-2 (COX-2), which plays a key role in the inflammatory response. 1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide has also been shown to inhibit the activity of certain proteins that are involved in the development and progression of cancer.
Biochemical and Physiological Effects:
1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide inhibits the proliferation of cancer cells and induces apoptosis (programmed cell death) in cancer cells. 1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide has also been shown to reduce the production of pro-inflammatory cytokines and chemokines, which play a key role in the inflammatory response.

Advantages and Limitations for Lab Experiments

1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research studies. 1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide has also shown promising results in various in vitro and in vivo studies, making it a potential candidate for further research. However, 1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide has certain limitations as well. It has low solubility in water, which can make it difficult to administer in vivo. 1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide also has potential toxicity, which needs to be further studied.

Future Directions

There are several future directions for research on 1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide. One potential direction is to investigate the potential of 1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide as a therapeutic agent for the treatment of cancer. Further studies are needed to determine the optimal dosage and administration of 1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide for cancer treatment. Another potential direction is to investigate the potential of 1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide as a therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease. 1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide has been shown to have neuroprotective effects, making it a potential candidate for further research in this area. Additionally, further studies are needed to determine the safety and efficacy of 1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide in vivo, as well as its potential toxicity and side effects.

Synthesis Methods

1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide can be synthesized through a multistep process that involves the reaction of 2-methyl-5-nitrophenyl isothiocyanate with ethyl hydrazinecarboxylate, followed by the reaction of the resulting intermediate with 1H-pyrazole-4-carboxylic acid. The final product is obtained through purification and isolation steps.

Scientific Research Applications

1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide has been studied for its potential applications in the field of medicine. Several research studies have shown that 1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide exhibits anti-inflammatory, anti-tumor, and anti-microbial properties. 1-ethyl-N-[(2-methyl-5-nitrophenyl)carbamothioyl]-1H-pyrazole-4-carboxamide has also been shown to have potential applications in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.